A method for reliable quantification of mercury in occupational and environmental medical urine samples by inductively coupled plasma mass spectrometry
Analytical Methods Pub Date: 2023-04-14 DOI: 10.1039/D2AY02051C
Abstract
Over the last years, inductively coupled plasma mass spectrometry (ICP-MS) has been applied as a method for human-biomonitoring of metals in the concentration range of occupational and environmental medicine. In large scale routine monitoring, the determination of mercury (Hg) by ICP-MS remains challenging due to several reasons. Amongst others, stability of dissolved Hg and avoiding memory effects are the key facts for reliable quantification. To address these issues, we developed a robust approach for biomonitoring of mercury in human urine samples by ICP-MS. Using a solution containing HNO3, HCl and thiourea, prepared samples and calibrators were stabilized for up to 72 h. A rinse time of only 30 seconds efficiently prevented contamination of consecutive samples with Hg concentrations up to 30 μg L−1, hence significantly reducing acquisition times compared to published methods. Recovery experiments revealed iridium as an ideal internal standard to compensate matrix effects independently from creatinine concentration. Recoveries of 95.0–104.0% were obtained for Hg levels covering the range of biomonitoring guidance values established by the German Human-Biomonitoring Commission. Excellent intra-day precision and inter-day precision of ≤3.0% for two different Hg levels were achieved. The detection and quantification limit accounted for 21.7 ng L−1 and 65.6 ng L−1, respectively, enabling reliable quantification even in the range of environmental background exposures. Additionally, the method was externally validated by successful participation in the inter-laboratory comparison program G-EQUAS. With the developed method, we hence provide a sensitive and robust tool for mercury exposure assessments in future large scale human-biomonitoring studies.
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